Cas no 1805997-33-4 (6-(Bromomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 6-(Bromomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1805997-33-4
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4808244
• Update Time: 2025-05-22

6-(Bromomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-2-3-1-4(9)6(13)5(12-3)7(10)11/h1,7,13H,2H2
• InChI Key： XONGHVCXJYXJFA-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(C(F)F)=N1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 6-(Bromomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine

6-(Bromomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine: A Comprehensive Overview

The compound CAS No 1805997-33-4, also known as 6-(Bromomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromomethyl, chloro, difluoromethyl, and hydroxyl groups. The presence of these substituents imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of this compound in the development of novel agrochemicals and pharmaceutical agents. The bromomethyl group, for instance, has been shown to enhance the bioactivity of the molecule, making it a promising candidate for pest control applications. Additionally, the chloro and difluoromethyl substituents contribute to the compound's stability and reactivity, which are critical factors in its potential use as an intermediate in organic synthesis.

The synthesis of 6-(Bromomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to optimize the synthesis pathway. The latest advancements in catalytic systems have further enhanced the efficiency of these reactions, paving the way for large-scale production.

In terms of chemical properties, this compound exhibits remarkable thermal stability and solubility in polar solvents, which are advantageous for its application in diverse chemical processes. Moreover, its hydroxyl group enables it to participate in hydrogen bonding, thereby influencing its physical and chemical behavior significantly. These properties have been extensively studied using computational chemistry techniques, providing deeper insights into its molecular interactions and reactivity.

The biological activity of CAS No 1805997-33-4 has been a focal point of recent research efforts. Studies indicate that this compound demonstrates potent antimicrobial and antifungal properties, making it a potential candidate for developing new generations of antibiotics and fungicides. Furthermore, its ability to inhibit specific enzyme activities suggests its potential role in drug discovery programs targeting various diseases.

The environmental impact of this compound has also been evaluated to ensure its safe use and disposal. Research findings suggest that it undergoes efficient biodegradation under controlled conditions, minimizing its ecological footprint. These studies underscore the importance of sustainable practices in the development and application of such compounds.

In conclusion, 6-(Bromomethyl)-4-chloro-2-(difluoromethyl)-3-hydroxypyridine represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with favorable chemical and biological properties, positions it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a pivotal role in advancing modern chemistry and pharmacology.